2-(furan-2-yl)-3-(furan-2-ylmethyl)-3H-chromeno[2,3-d]pyrimidine-4,5-dione

• IUPAC Name: 2-(furan-2-yl)-3-(furan-2-ylmethyl)chromeno[2,3-d]pyrimidine-4,5-dione
• InChI: InChI=1S/C20H12N2O5/c23-17-13-6-1-2-7-14(13)27-19-16(17)20(24)22(11-12-5-3-9-25-12)18(21-19)15-8-4-10-26-15/h1-10H,11H2
• InChI Key: GYTFYIIUKFXEOZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)C3=C(O2)N=C(N(C3=O)CC4=CC=CO4)C5=CC=CO5
• Molecular Formula: C20H12N2O5
• Molecular Weight: 360.3 g/mol
• CAS No.: 896808-94-9

Description

2-(furan-2-yl)-3-(furan-2-ylmethyl)-3H-chromeno[2,3-d]pyrimidine-4,5-dione is a useful research compound. Its molecular formula is C20H12N2O5 and its molecular weight is 360.325. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Heterocyclic Compounds

• Synthesis of Pyrimidine Series : Arylmethylidene derivatives of furan-2(3H)-ones, which are key in synthesizing various heterocyclic compounds including pyrimidine and pyridazine structures, are used to develop biologically active compounds. The introduction of a chromenone fragment alters the reaction route and leads to new compounds demonstrating plant-growth regulatory activity (Aniskova, Grinev & Yegorova, 2017).

• Photochromic Fluorescent Compounds : Hetarylethenes, synthesized from reactions of furan-2,5-diones, show photochromic and fluorescent properties. These compounds have potential applications in material sciences and bioimaging (Shepelenko et al., 2017).

• Functionalized Furo[3,4-d]pyrimidine-2,4-diones : A straightforward synthesis pathway for these compounds has been developed, leading to a variety of new heterocycles with potential applications in pharmaceuticals (De Coen et al., 2015).

Biological and Chemical Applications

• Antimicrobial Activity : Some chromeno pyrimidinone derivatives show significant antimicrobial activity against various bacterial and fungal strains, hinting at potential pharmaceutical applications (Banothu & Bavanthula, 2012).

• Chemical Nuclease Activity and Cytotoxicity : Certain barbiturate derivatives, including chromeno[2,3-d]pyrimidine-2,4(3H)-diones, show significant chemical nuclease activity and cytotoxic effects against cancer cells, indicating potential in cancer therapy (Dixit et al., 2011).